Cas no 1312008-05-1 (N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide)

• Product Name: N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide
• CAS No: 1312008-05-1
• MF: C₃₄H₂₂F₃N₃O₄S₂
• MW: 657.681396007538
• CID: 5047572
• Update Time: 2025-07-14

N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(4-(4-(4-(Trifluoromethyl)phenyl)thiazol-2-yl)benzamido)phenyl)sulfonyl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-[[2-[[4-[4-[4-(trifluoromethyl)phenyl]-2-thiazolyl]benzoyl]amino]phenyl]sulfonyl]-
• N-[2-[[4-[4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]benzoyl]amino]phenyl]sulfonylnaphthalene-1-carboxamide
• N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide

• Inchi： 1S/C34H22F3N3O4S2/c35-34(36,37)25-18-16-22(17-19-25)29-20-45-33(39-29)24-14-12-23(13-15-24)31(41)38-28-10-3-4-11-30(28)46(43,44)40-32(42)27-9-5-7-21-6-1-2-8-26(21)27/h1-20H,(H,38,41)(H,40,42)
• InChI Key： BMSKWHMXRCVPQF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1NC(C1C=CC(=CC=1)C1=NC(=CS1)C1C=CC(C(F)(F)F)=CC=1)=O)(NC(C1=CC=CC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1170
• XLogP3: 8.2
• Topological Polar Surface Area: 142

Additional information on N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide

N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide (CAS No. 1312008-05-1): A Comprehensive Overview

N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide (CAS No. 1312008-05-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its intricate molecular structure, is a member of the naphthalene carboxamide family and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic interventions.

The molecular structure of N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide is composed of several key functional groups, including a trifluoromethyl group, a thiazole ring, and a sulfonyl moiety. These functional groups contribute to the compound's stability, solubility, and biological activity. The presence of the naphthalene core further enhances its lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells.

Recent studies have focused on the pharmacological properties of N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antimicrobial activity. Preliminary studies have shown that N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed.

In addition to its anti-inflammatory and antimicrobial properties, N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide has also been investigated for its antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of N-2-4-4-4-(Trifluoromethyl)phenyl-2-thiazolylbenzoylaminophenylsulfonyl-1-naphthalenecarboxamide has been studied extensively to optimize its therapeutic potential. Research has shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further studies are needed to fully understand its metabolism and excretion pathways.

From a synthetic perspective, the preparation of N-2-4-4-(Trifluoromethyl)phenyl)-2-thiazolylbenzoylaminophenylsulfonyl)-1-naphthalenecarboxamide involves several steps, including the synthesis of key intermediates such as 4-(trifluoromethyl)aniline and 2-thiazolecarboxylic acid. The final step typically involves coupling these intermediates with naphthalene carboxylic acid derivatives using appropriate coupling reagents such as EDCI or HATU. The synthetic route is well-documented in the literature and can be adapted for large-scale production if required.

The toxicological profile of N-2-4-(trifluoromethyl)phenyl)-2-thiazolylbenzoylaminophenylsulfonyl)-1-naphthalenecarboxamide has also been evaluated in preclinical studies. These studies have shown that it has a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments will be necessary before it can advance to clinical trials.

In conclusion, N-2-(trifluoromethyl)phenyl)-2-thiazolylbenzoylaminophenylsulfonyl)-1-naphthalenecarboxamide (CAS No. 1312008-05-1) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antimicrobial, and antitumor therapies. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.